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Application Notes and Protocols for the quantification of Brain-Specific Angiogenesis Inhibitor 1

(BAI1) expression in brain tissue. This document is intended for researchers, scientists, and

drug development professionals.

Brain-Specific Angiogenesis Inhibitor 1 (BAI1), also known as Adhesion G Protein-Coupled

Receptor B1 (ADGRB1), is a transmembrane protein highly expressed in the brain.[1][2] It

plays crucial roles in synaptogenesis, phagocytosis of apoptotic cells, and the inhibition of

angiogenesis.[3] Dysregulation of BAI1 expression has been implicated in neurological

disorders and brain tumors, making it a significant target for research and therapeutic

development.[2][4] This guide provides detailed protocols for the accurate measurement of

BAI1 expression in brain tissue using common molecular and histological techniques.

Quantitative Data Summary
The following tables summarize the relative expression levels of BAI1 mRNA and protein in

various regions of the human and mouse brain. These values are compiled from multiple

studies and databases and are intended to provide a general overview. Actual expression

levels may vary depending on the specific experimental conditions and detection methods

used.

Table 1: Relative BAI1 mRNA Expression in Human Brain Regions
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Brain Region Relative Expression Level (nTPM)

Cerebral Cortex High

Cerebellum Low

Spinal Cord Low

Source: The Human Protein Atlas[5] nTPM: normalized Transcripts Per Million

Table 2: Relative BAI1 Protein Expression in Mouse Brain Regions

Brain Region Relative Expression Level

Neocortex Reduced in Bai1-/- mice

Hippocampus Reduced in Bai1-/- mice

Cerebellum Reduced in Bai1-/- mice

Source: Data inferred from Western blot analysis in a study by Zhang et al. (2015) on Bai1
knockout mice.[2]

BAI1 Signaling Pathways
BAI1 is involved in multiple signaling pathways that regulate crucial cellular processes in the

brain. The following diagrams illustrate two key pathways: phagocytosis and regulation of

synaptic plasticity.
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BAI1-mediated phagocytosis signaling pathway.
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BAI1's role in regulating synaptic plasticity.

Experimental Protocols
This section provides detailed protocols for measuring BAI1 expression at both the protein and

mRNA levels in brain tissue.

Immunohistochemistry (IHC) for BAI1 Protein Detection
This protocol is adapted for the detection of BAI1 in paraffin-embedded brain tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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